Cas no 879323-77-0 (6-Bromo-4-ethoxyquinoline)

• Product Name: 6-Bromo-4-ethoxyquinoline
• CAS No: 879323-77-0
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 1091818
• PubChem ID: 58615398
• Update Time: 2025-10-28

6-Bromo-4-ethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-ethoxyquinoline
• 6-bromo-4-ethoxy-quinoline
• FT-0719081
• 879323-77-0
• SB71740
• FKFIVGLCKOWGFZ-UHFFFAOYSA-N
• SCHEMBL2621790
• DA-01720

• Inchi： 1S/C11H10BrNO/c1-2-14-11-5-6-13-10-4-3-8(12)7-9(10)11/h3-7H,2H2,1H3
• InChI Key： FKFIVGLCKOWGFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C=CN=2)OCC

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 6-Bromo-4-ethoxyquinoline

Professional Introduction to 6-Bromo-4-ethoxyquinoline (CAS No. 879323-77-0)

6-Bromo-4-ethoxyquinoline, identified by its Chemical Abstracts Service (CAS) number 879323-77-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 6-Bromo-4-ethoxyquinoline, including the presence of both bromine and ethoxy substituents, make it a versatile scaffold for further chemical modifications and functionalization, enabling its exploration in various therapeutic applications.

The quinoline core is a privileged structure in medicinal chemistry, with many derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 6-position and an ethoxy group at the 4-position in 6-Bromo-4-ethoxyquinoline enhances its reactivity and potential for further derivatization. This modification allows for selective functionalization at these positions, enabling the synthesis of novel analogs with tailored biological activities.

In recent years, there has been a surge in research focused on quinoline derivatives as potential candidates for treating various diseases, particularly cancer. The bromine substituent in 6-Bromo-4-ethoxyquinoline serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the construction of complex molecular architectures. These reactions are pivotal in generating novel compounds with enhanced pharmacological properties.

The ethoxy group at the 4-position of 6-Bromo-4-ethoxyquinoline contributes to the compound's solubility and metabolic stability, factors that are critical for drug efficacy. Additionally, the quinoline scaffold is known to interact with biological targets such as enzymes and receptors, making it a valuable starting point for developing small-molecule inhibitors. The brominated derivative is particularly interesting because it can be further modified to target specific disease pathways.

Recent studies have highlighted the potential of 6-Bromo-4-ethoxyquinoline as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in cancer cells. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop therapies that disrupt tumor growth and progression. The bromine atom in 6-Bromo-4-ethoxyquinoline allows for the introduction of aryl groups via cross-coupling reactions, leading to compounds that can potently inhibit specific kinases.

Moreover, 6-Bromo-4-ethoxyquinoline has been explored as a precursor in the development of antiviral agents. The quinoline scaffold is known to exhibit activity against various viruses by interfering with viral replication mechanisms. The bromine and ethoxy substituents provide additional sites for structural optimization, enabling the design of derivatives with improved antiviral efficacy and reduced toxicity.

The synthesis of 6-Bromo-4-ethoxyquinoline typically involves multi-step organic transformations starting from commercially available quinoline derivatives. The bromination at the 6-position can be achieved using standard brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂), while the introduction of the ethoxy group can be accomplished via nucleophilic aromatic substitution or direct etherification reactions. These synthetic routes highlight the compound's accessibility and flexibility for further chemical manipulation.

In conclusion, 6-Bromo-4-ethoxyquinoline (CAS No. 879323-77-0) represents a promising scaffold for pharmaceutical research due to its structural versatility and potential biological activities. Its utility as an intermediate in synthesizing kinase inhibitors and antiviral agents underscores its importance in drug discovery efforts. As research continues to uncover new therapeutic applications for quinoline derivatives, compounds like 6-Bromo-4-ethoxyquinoline will remain at the forefront of medicinal chemistry innovation.